Cas no 1177346-82-5 (1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1177346-82-5
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 6503762
• Update Time: 2025-10-29

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid
• 1-(1,1-Dioxo-tetrahydro-1l6-thiophen-3-yl)-5-p-tolyl-1H-pyrazole-3-carboxylic acid
• 1-(1,1-dioxo-1$l^{6}-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-(4-methylphenyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C15H16N2O4S/c1-10-2-4-11(5-3-10)14-8-13(15(18)19)16-17(14)12-6-7-22(20,21)9-12/h2-5,8,12H,6-7,9H2,1H3,(H,18,19)
• InChI Key： PLNNWSWSDKVVIY-UHFFFAOYSA-N
• SMILES： N1(C2CCS(=O)(=O)C2)C(C2=CC=C(C)C=C2)=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 641.8±55.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid

Professional Introduction to 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1177346-82-5)

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1177346-82-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of a thiolan moiety and a 4-methylphenyl substituent in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural composition of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid is characterized by a central pyrazole ring, which is a key pharmacophore in many bioactive molecules. The pyrazole ring is flanked by a dioxo group and a thiolan substituent at the 1-position, while the 5-position incorporates a 4-methylphenyl group. This arrangement not only contributes to the compound's stability but also enhances its potential for interaction with biological targets. The thiolan moiety, in particular, is known for its ability to form stable complexes with metal ions, which could be exploited in the development of metallodrugs or metal-based therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. Pyrazole derivatives have been extensively studied for their anti-inflammatory and immunomodulatory properties. The compound 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid has shown promise in preclinical studies as a potential inhibitor of certain inflammatory cytokines. Its ability to interact with key enzymes and receptors involved in inflammation makes it a valuable candidate for further investigation.

Moreover, the 4-methylphenyl substituent in the molecule may contribute to its binding affinity and selectivity towards specific biological targets. This substitution pattern is commonly found in many pharmacologically active compounds, suggesting that 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid could exhibit favorable pharmacokinetic properties. The compound's solubility, bioavailability, and metabolic stability are critical factors that need to be evaluated in future studies to determine its suitability for therapeutic applications.

The synthesis of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dioxo group and the thiolan moiety necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled the development of more efficient routes for constructing complex heterocyclic structures like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in facilitating these syntheses.

In addition to its potential pharmaceutical applications, 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid may find utility in other areas of chemical research. For instance, its unique structural features could make it a valuable tool for studying enzyme mechanisms or for developing new catalysts. The compound's ability to coordinate with metal ions might also be exploited in materials science applications, such as the design of smart materials or sensors.

The latest research trends indicate that pyrazole derivatives continue to be a rich area for innovation in drug discovery. Novel synthetic strategies are being developed to access structurally diverse pyrazole-based compounds with enhanced biological activity. Computational methods are also being employed to predict the binding affinities and selectivities of these molecules towards target proteins. These advancements are expected to accelerate the discovery of new therapeutic agents based on pyrazole chemistry.

Future studies on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid should focus on elucidating its mechanism of action and exploring its potential therapeutic applications. In vitro and in vivo studies will be essential to evaluate its efficacy and safety profiles. Additionally, structural modifications can be explored to optimize its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating this compound from bench research to clinical application.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. High-resolution crystal structures of proteins interacting with this molecule can provide insights into its binding mode and help guide the development of more potent derivatives. Furthermore, computational modeling techniques such as molecular dynamics simulations can be used to study the dynamic behavior of this compound within biological systems.

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